Cas no 1209550-90-2 (N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2,5-dimethylfuran-3-carboxamide
• CAS No: 1209550-90-2
• MF: C₁₉H₁₇FN₄O₂S
• MW: 384.427285909653
• CID: 5802401
• PubChem ID: 45569586
• Update Time: 2025-11-02

N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2,5-dimethylfuran-3-carboxamide
• N-[2-[2-(3-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-2,5-dimethylfuran-3-carboxamide
• VU0522733-1
• 1209550-90-2
• N-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2,5-dimethylfuran-3-carboxamide
• SR-01000925327-1
• N-{2-[2-(3-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-2,5-dimethylfuran-3-carboxamide
• AKOS024521138
• F5832-9500
• SR-01000925327

• Inchi： 1S/C19H17FN4O2S/c1-11-8-16(12(2)26-11)18(25)21-7-6-15-10-27-19-22-17(23-24(15)19)13-4-3-5-14(20)9-13/h3-5,8-10H,6-7H2,1-2H3,(H,21,25)
• InChI Key： IBXHXXIGENDCSD-UHFFFAOYSA-N
• SMILES： S1C=C(CCNC(C2C=C(C)OC=2C)=O)N2C1=NC(C1C=CC=C(C=1)F)=N2

Computed Properties

• Exact Mass: 384.10562513g/mol
• Monoisotopic Mass: 384.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2,5-dimethylfuran-3-carboxamide

Comprehensive Overview of N-{2-[2-(3-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-2,5-dimethylfuran-3-carboxamide (CAS No. 1209550-90-2)

N-{2-[2-(3-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-2,5-dimethylfuran-3-carboxamide (CAS No. 1209550-90-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of triazolothiazole derivatives, which are known for their diverse biological activities. The presence of a 3-fluorophenyl group and a 2,5-dimethylfuran-3-carboxamide moiety in its structure makes it a promising candidate for various therapeutic applications.

The molecular formula of this compound is C₁₉H₁₇FN₄O₂S, and its molecular weight is approximately 384.43 g/mol. The compound exhibits a unique combination of heterocyclic rings, including a 1,2,4-triazole and a thiazole, which contribute to its stability and reactivity. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

One of the most searched questions related to this compound is: "What are the potential applications of N-{2-[2-(3-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-2,5-dimethylfuran-3-carboxamide in drug discovery?" Recent studies suggest that this compound may exhibit anti-inflammatory and antiproliferative properties, making it a valuable asset in the development of new medications. Its ability to modulate specific enzyme pathways has also sparked interest in its use for treating metabolic disorders.

Another hot topic in the scientific community is the synthetic route for this compound. Researchers are exploring efficient and scalable methods to produce N-{2-[2-(3-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-2,5-dimethylfuran-3-carboxamide with high purity and yield. The compound's structural complexity poses challenges, but advancements in organic synthesis techniques have enabled more streamlined production processes.

The pharmacokinetic properties of this compound are also under investigation. Early-stage studies indicate that it has favorable absorption and distribution characteristics, which are critical for its efficacy as a therapeutic agent. Additionally, its metabolic stability and toxicity profile are being evaluated to ensure its safety for potential clinical use.

From a market perspective, the demand for triazolothiazole derivatives is expected to grow, driven by their versatility in drug development. The compound N-{2-[2-(3-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-2,5-dimethylfuran-3-carboxamide is positioned as a key player in this niche, with several pharmaceutical companies exploring its commercial potential. Investors and researchers alike are keen to understand its patent landscape and competitive advantages.

In summary, N-{2-[2-(3-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-2,5-dimethylfuran-3-carboxamide (CAS No. 1209550-90-2) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique chemical structure, combined with its potential therapeutic benefits, makes it a compound worth watching in the coming years. As more data becomes available, its role in addressing unmet medical needs will likely become even more apparent.